![molecular formula C19H19N3O4 B5915077 N-[4-(isobutyrylamino)phenyl]-3-(3-nitrophenyl)acrylamide](/img/structure/B5915077.png)
N-[4-(isobutyrylamino)phenyl]-3-(3-nitrophenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(isobutyrylamino)phenyl]-3-(3-nitrophenyl)acrylamide, also known as INA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. INA is a synthetic molecule that is widely used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of N-[4-(isobutyrylamino)phenyl]-3-(3-nitrophenyl)acrylamide is not fully understood. However, several studies have suggested that this compound may act by inhibiting the activity of certain enzymes, such as topoisomerase II and histone deacetylase. This compound has also been shown to induce DNA damage and inhibit DNA repair, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer activity, this compound has been reported to exhibit anti-inflammatory, antioxidant, and neuroprotective properties. This compound has also been shown to modulate the activity of certain ion channels and receptors, such as the TRPV1 receptor and the GABAA receptor.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[4-(isobutyrylamino)phenyl]-3-(3-nitrophenyl)acrylamide in lab experiments is its potent and selective anticancer activity. This compound has been shown to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for the development of novel anticancer agents. However, this compound has also been reported to exhibit cytotoxic effects against normal cells, which may limit its therapeutic potential. Additionally, this compound is a synthetic molecule, which may make it more difficult to obtain and study compared to natural compounds.
Future Directions
There are several future directions for research on N-[4-(isobutyrylamino)phenyl]-3-(3-nitrophenyl)acrylamide. One area of research is the development of novel anticancer agents based on the structure of this compound. Several analogs of this compound have been synthesized and evaluated for their anticancer activity, and further studies are needed to identify the most potent and selective compounds. Another area of research is the elucidation of the mechanism of action of this compound. Further studies are needed to identify the molecular targets of this compound and to understand how it exerts its anticancer activity. Finally, the potential use of this compound as a therapeutic agent for other diseases, such as inflammation and neurodegenerative disorders, should be explored.
Synthesis Methods
N-[4-(isobutyrylamino)phenyl]-3-(3-nitrophenyl)acrylamide can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of 4-aminobenzophenone with isobutyryl chloride in the presence of a base, followed by the reaction of the resulting intermediate with 3-nitrophenylacrylic acid. The final product is obtained by recrystallization from a suitable solvent. Other methods, such as the use of microwave irradiation or ultrasound, have also been reported.
Scientific Research Applications
N-[4-(isobutyrylamino)phenyl]-3-(3-nitrophenyl)acrylamide has been extensively studied in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. One of the major applications of this compound is in the development of novel anticancer agents. This compound has been shown to exhibit potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been reported to induce apoptosis, inhibit angiogenesis, and suppress tumor growth in vivo.
properties
IUPAC Name |
2-methyl-N-[4-[[(E)-3-(3-nitrophenyl)prop-2-enoyl]amino]phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c1-13(2)19(24)21-16-9-7-15(8-10-16)20-18(23)11-6-14-4-3-5-17(12-14)22(25)26/h3-13H,1-2H3,(H,20,23)(H,21,24)/b11-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUNUPGPZMCMLPT-IZZDOVSWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.